[2-(2-Methyl-4-pyridinyl)ethyl]amine dihydrochloride

• IUPAC Name: 2-(2-methylpyridin-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C8H12N2.2ClH/c1-7-6-8(2-4-9)3-5-10-7;;/h3,5-6H,2,4,9H2,1H3;2*1H
• InChI Key: PIKSVXKWTBBFJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)CCN.Cl.Cl
• Molecular Formula: C8H14Cl2N2
• Molecular Weight: 209.11 g/mol
• CAS RN: 1206158-47-5

Description

“[2-(2-Methyl-4-pyridinyl)ethyl]amine dihydrochloride” is a chemical compound with the CAS Number: 1187932-01-9. It has a molecular weight of 209.12 and its IUPAC name is 1-(4-methyl-2-pyridinyl)ethanamine dihydrochloride. The compound is stored at room temperature and is in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H12N2.2ClH/c1-6-3-4-10-8(5-6)7(2)9;;/h3-5,7H,9H2,1-2H3;2*1H. This indicates that the compound consists of a pyridine ring with a methyl group and an ethylamine group attached to it. The compound also includes two chloride ions, as indicated by the ‘.2ClH’ in the InChI code.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 209.12.

Scientific Research Applications

Analytical Applications in Food and Biological Samples

[2-(2-Methyl-4-pyridinyl)ethyl]amine dihydrochloride, like related heterocyclic aromatic amines, has been extensively studied for its analytical applications, especially in the context of food safety and biological sample analysis. Teunissen et al. (2010) provided a comprehensive review of the analysis of PhIP, a compound structurally related to this compound, highlighting its presence as a carcinogenic substance in foodstuffs, particularly meat products. The review emphasized the importance of detecting and quantifying these compounds in food products and biological samples such as plasma, urine, and feces, using advanced analytical techniques like liquid chromatography coupled with mass spectrometry for sensitive and selective analysis Teunissen et al., 2010.

Role in Toxicity Studies

Compounds similar to this compound have been a focal point in studies concerning toxicity, particularly related to food-derived heterocyclic amines. Chen et al. (2020) discussed the probable carcinogenic nature of heterocyclic aromatic amines generated in meat products during thermal processing. The review detailed the analysis, formation, mitigation, metabolism, and the need for hazard control and risk assessment of these compounds to ensure food safety. It highlighted the metabolic pathways in humans involving enzymes like cytochrome P450s and the importance of biomarkers for exposure assessment. The review also stressed the association between the intake of red and processed meat and the risk of cancer, underscoring the significance of controlling dietary intake of such compounds Chen et al., 2020.

Environmental Health and Chemical Warfare Agent Degradation

The relevance of compounds structurally related to this compound extends to environmental health and the study of chemical warfare agent degradation. Munro et al. (1999) reviewed the environmental fate, mammalian and ecotoxicity of chemical warfare agent degradation products, with an emphasis on their persistence and toxicity. This review is indicative of the broader implications of such chemical studies, impacting not just health and safety but also environmental conservation and military science Munro et al., 1999.

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed safety and handling information. Always handle chemicals with appropriate safety measures.